Cas no 39201-71-3 (Diazene, bis(2,4,6-trimethylphenyl)-, 1-oxide)

• Product name: Diazene, bis(2,4,6-trimethylphenyl)-, 1-oxide
• CAS No: 39201-71-3
• MF: C₁₈H₂₂N₂O
• MW: 282.38008
• CID: 1500575
• PubChem ID: 12437074

Diazene, bis(2,4,6-trimethylphenyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Diazene, bis(2,4,6-trimethylphenyl)-, 1-oxide
• oxido-(2,4,6-trimethylphenyl)-(2,4,6-trimethylphenyl)iminoazanium
• Diazene, bis(2,4,6-trimethylphenyl)-, 1-oxide;oxido-(2,4,6-trimethylphenyl)-(2,4,6-trimethylphenyl)iminoazanium
• DTXSID70498233
• 1,3,5-Trimethyl-2-[(Z)-(2,4,6-trimethylphenyl)-NNO-azoxy]benzene
• 39201-71-3

• Inchi： InChI=1S/C18H22N2O/c1-11-7-13(3)17(14(4)8-11)19-20(21)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3
• InChI Key： KPECXSXHWHXFJZ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)N=[N+](C2=C(C=C(C=C2C)C)C)[O-])C

Computed Properties

• Exact Mass: 282.17336
• Monoisotopic Mass: 282.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 5.3

Experimental Properties

• PSA: 38.43